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Compound of Interest

Compound Name: 4-Chloro-2-methoxybenzyl alcohol

CAS No.: 55685-75-1

Cat. No.: B3426949

Get Quote

Welcome to the Technical Support Center for the purification of 4-Chloro-2-methoxybenzyl
alcohol. This guide is engineered for research scientists and drug development professionals

who require high-purity isolation of this specific aryl building block.

Purifying this compound via recrystallization presents a unique thermodynamic challenge: its

low melting point makes it highly susceptible to "oiling out" (phase separation as a liquid rather

than a solid crystal lattice) during cooling[1]. This guide provides a self-validating, causality-

driven protocol to overcome this barrier.

Physicochemical Data & Compound Overview
Before initiating any purification workflow, it is critical to understand the physical parameters

that dictate the compound's behavior in solution. The low melting point (47–51 °C) is the

primary driver of crystallization failures[2].
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Property Value
Clinical / Chemical
Significance

CAS Number 55685-75-1
Primary identifier for regulatory

and sourcing[2].

Molecular Formula C₈H₉ClO₂ Substituted benzyl alcohol[3].

Molecular Weight 172.61 g/mol
Determines stoichiometric

calculations[3].

Melting Point (

)
47–51 °C

Critical: Dictates maximum

allowable dissolution

temperature to prevent oiling

out[2].

Solubility Profile

Soluble in ethers, esters,

alcohols. Insoluble in

alkanes/water.

Guides the selection of a

mixed-solvent

(MTBE/Hexanes)

recrystallization system.

Standard Operating Procedure (SOP): Low-Temperature
Mixed-Solvent Recrystallization
To prevent the compound from melting into an immiscible liquid phase, the dissolution

temperature must never exceed the compound's melting point. We utilize a Methyl tert-butyl

ether (MTBE) / Hexanes mixed-solvent system. MTBE provides excellent solubility at mild

temperatures, while Hexanes act as a tunable anti-solvent.

Step-by-Step Methodology
Preparation: Weigh the crude 4-Chloro-2-methoxybenzyl alcohol and transfer it to an

appropriately sized Erlenmeyer flask.

Mild Dissolution: Suspend the solid in a minimal volume of MTBE. Warm the flask gently in a

water bath to no higher than 40 °C[4]. Mechanistic Note: Keeping the temperature strictly

below the 47 °C melting point ensures the solid dissolves into the solvent rather than melting

into a separate liquid oil phase[1].
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Anti-Solvent Titration: While maintaining the temperature at 40 °C and stirring continuously,

add Hexanes dropwise. Cease addition the moment the solution becomes faintly turbid

(cloudy).

Clarification: Add 1–2 drops of MTBE until the turbidity just clears, yielding a highly saturated

solution at 40 °C.

Controlled Cooling: Remove the flask from the water bath. Allow it to cool undisturbed to

room temperature (20–25 °C) at a slow rate (approx. 0.5 °C/min). Causality: Slow cooling

promotes the growth of a highly ordered crystal lattice, excluding impurities[4].

Nucleation: Once at room temperature, if spontaneous crystallization has not occurred,

introduce a single pure seed crystal or gently scratch the inside of the flask with a glass

stirring rod to induce nucleation[5].

Maturation: Transfer the flask to an ice bath (0–4 °C) for 1 to 2 hours to drive the equilibrium

and maximize precipitation yield.

Isolation: Collect the purified crystals via vacuum filtration using a Büchner funnel. Wash the

filter cake immediately with ice-cold hexanes to remove residual mother liquor. Dry under a

vacuum.
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Crude 4-Chloro-2-methoxybenzyl alcohol

Dissolve in minimal MTBE at 40°C
(Keep below 47°C MP)

Dropwise addition of Hexanes
until slight turbidity

Cool slowly to Room Temp
(20-25°C)

Seed with pure crystals
(Optional but recommended)

Cool in Ice Bath (0°C)
for 2 hours

Vacuum Filtration &
Wash with cold Hexanes

Pure Crystalline Product

Click to download full resolution via product page

Optimized mixed-solvent recrystallization workflow for low-melting point solids.
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Expert Troubleshooting & FAQs
Q: Why does my 4-Chloro-2-methoxybenzyl alcohol form a gooey oil at the bottom of the

flask instead of crystals? A: This phenomenon is known as "oiling out." It occurs

thermodynamically when the temperature at which the solution becomes saturated (

) is higher than the melting point of the solute (

)[1]. Because 4-Chloro-2-methoxybenzyl alcohol has a low melting point of 47–51 °C[2],
heating a solvent system to 60 °C or 80 °C guarantees that as the solution cools, the
compound will separate as an immiscible liquid (oil) rather than forming a solid lattice[5].
Impurities concentrate in this oil, defeating the purpose of the purification.

Q: How do I rescue a batch that has already oiled out? A: Do not discard the flask. You must

alter the thermodynamic parameters to ensure

.

Reheat the mixture gently to ~40 °C until the oil redissolves into the bulk solvent.

Add a small volume (1–3 mL) of your "good" solvent (MTBE)[6]. This increases the overall

solubility, thereby lowering the saturation temperature (

) so that it falls below the 47 °C melting point.

Cool the solution much more slowly, and add a seed crystal when the solution reaches room

temperature to force solid nucleation[4].
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Observation: Compound 'Oils Out'
(Forms liquid droplets)

Is Tsat > Tm?
(Saturation temp > Melting point)

Add more 'good' solvent (MTBE)
to lower Tsat

 Yes

Reheat gently to 40°C
to redissolve oil

Cool at a slower rate
(0.5°C / min)

Induce nucleation via
scratching or seeding

Click to download full resolution via product page

Decision tree for rescuing an oiled-out recrystallization process.
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Q: What makes MTBE/Hexanes the optimal solvent system for this specific compound? A: The

molecule features a lipophilic aromatic ring with chloro and methoxy substituents, balanced by

a polar hydroxyl group[3]. It is highly soluble in moderately polar solvents but insoluble in

aliphatic hydrocarbons. MTBE provides excellent solubility at mild temperatures (≤40 °C), while

Hexanes act as a highly controllable anti-solvent. This combination ensures a steep solubility

curve without requiring boiling temperatures that exceed the compound's melting point[1].

Q: My crude material is highly colored. Can I use activated charcoal? A: Yes, but with strict

temperature control. Highly impure crude mixtures experience "freezing-point depression,"

meaning the melting point drops even lower than 47 °C, exacerbating the oiling-out problem[7].

Add a small amount of activated charcoal to the MTBE solution at 40 °C, stir for 5 minutes, and

filter it through a warm pad of Celite before proceeding with the hexanes addition.

References
4 Chloro-2-methoxybenzyl alcohol | C8H9ClO2 | CID 3549393 - PubChem.
55685-75-1 | CAS D
[FREE] Low melting point solids often "oil out" of a crystallization solution rather than
crystallizing. If this - brainly.com.Brainly.
Recrystallization (help meeeeee) : r/chemistry - Reddit.Reddit.
Experiment 2 RECRYSTALLIZATION: PURIFIC
4.
recrystallization.pdf.University of Wisconsin-Madison.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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